(5Z)-2-amino-5-[(6-methoxy-1,3-benzodioxol-5-yl)methylidene]-4,6-dimethyl-5H-cyclopenta[b]pyridine-3,7-dicarbonitrile

• Molecular Formula: C21H16N4O3
• Molecular Weight: 372.4 g/mol
• IUPAC Name: (5Z)-2-amino-5-[(6-methoxy-1,3-benzodioxol-5-yl)methylidene]-4,6-dimethylcyclopenta[b]pyridine-3,7-dicarbonitrile
• InChI: InChI=1S/C21H16N4O3/c1-10-13(4-12-5-17-18(28-9-27-17)6-16(12)26-3)19-11(2)15(8-23)21(24)25-20(19)14(10)7-22/h4-6H,9H2,1-3H3,(H2,24,25)/b13-4-
• InChI Key: LTTDGGZJXXESBY-PQMHYQBVSA-N
• Isomeric SMILES: CC\1=C(C2=C(/C1=C\C3=CC4=C(C=C3OC)OCO4)C(=C(C(=N2)N)C#N)C)C#N
• SMILES: CC1=C(C2=C(C1=CC3=CC4=C(C=C3OC)OCO4)C(=C(C(=N2)N)C#N)C)C#N

Description

(5Z)-2-amino-5-[(6-methoxy-1,3-benzodioxol-5-yl)methylidene]-4,6-dimethyl-5H-cyclopenta[b]pyridine-3,7-dicarbonitrile, also known as CIL56, is a novel compound that has shown promising results in scientific research applications.

Mechanism of Action

The mechanism of action of (5Z)-2-amino-5-[(6-methoxy-1,3-benzodioxol-5-yl)methylidene]-4,6-dimethyl-5H-cyclopenta[b]pyridine-3,7-dicarbonitrile is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in inflammation and cell proliferation. (5Z)-2-amino-5-[(6-methoxy-1,3-benzodioxol-5-yl)methylidene]-4,6-dimethyl-5H-cyclopenta[b]pyridine-3,7-dicarbonitrile has also been shown to modulate the activity of certain receptors in the brain, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
(5Z)-2-amino-5-[(6-methoxy-1,3-benzodioxol-5-yl)methylidene]-4,6-dimethyl-5H-cyclopenta[b]pyridine-3,7-dicarbonitrile has been found to have a number of biochemical and physiological effects. It has been shown to reduce inflammation, inhibit cell proliferation, and induce apoptosis in cancer cells. In addition, (5Z)-2-amino-5-[(6-methoxy-1,3-benzodioxol-5-yl)methylidene]-4,6-dimethyl-5H-cyclopenta[b]pyridine-3,7-dicarbonitrile has been found to improve cognitive function and memory in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using (5Z)-2-amino-5-[(6-methoxy-1,3-benzodioxol-5-yl)methylidene]-4,6-dimethyl-5H-cyclopenta[b]pyridine-3,7-dicarbonitrile in lab experiments is its high potency and specificity. It is also relatively easy to synthesize, which makes it a cost-effective research tool. However, one limitation of using (5Z)-2-amino-5-[(6-methoxy-1,3-benzodioxol-5-yl)methylidene]-4,6-dimethyl-5H-cyclopenta[b]pyridine-3,7-dicarbonitrile is that it has not been extensively studied in humans, so its safety and efficacy in humans is not well understood.

Future Directions

There are several future directions for research on (5Z)-2-amino-5-[(6-methoxy-1,3-benzodioxol-5-yl)methylidene]-4,6-dimethyl-5H-cyclopenta[b]pyridine-3,7-dicarbonitrile. One area of interest is the development of more potent and selective analogs of (5Z)-2-amino-5-[(6-methoxy-1,3-benzodioxol-5-yl)methylidene]-4,6-dimethyl-5H-cyclopenta[b]pyridine-3,7-dicarbonitrile. Another area of research is the investigation of the potential use of (5Z)-2-amino-5-[(6-methoxy-1,3-benzodioxol-5-yl)methylidene]-4,6-dimethyl-5H-cyclopenta[b]pyridine-3,7-dicarbonitrile in combination with other drugs for the treatment of various diseases. Additionally, further studies are needed to fully understand the mechanism of action of (5Z)-2-amino-5-[(6-methoxy-1,3-benzodioxol-5-yl)methylidene]-4,6-dimethyl-5H-cyclopenta[b]pyridine-3,7-dicarbonitrile and its potential side effects in humans.
Conclusion:
(5Z)-2-amino-5-[(6-methoxy-1,3-benzodioxol-5-yl)methylidene]-4,6-dimethyl-5H-cyclopenta[b]pyridine-3,7-dicarbonitrile is a promising compound that has shown potential for use in the treatment of various diseases. Its high potency and specificity make it a valuable research tool, and its anti-inflammatory, anti-cancer, and neuroprotective effects make it a promising therapeutic agent. Further research is needed to fully understand the mechanism of action of (5Z)-2-amino-5-[(6-methoxy-1,3-benzodioxol-5-yl)methylidene]-4,6-dimethyl-5H-cyclopenta[b]pyridine-3,7-dicarbonitrile and its potential use in humans.

Synthesis Methods

The synthesis of (5Z)-2-amino-5-[(6-methoxy-1,3-benzodioxol-5-yl)methylidene]-4,6-dimethyl-5H-cyclopenta[b]pyridine-3,7-dicarbonitrile involves a multistep process that begins with the reaction of 2-amino-4,6-dimethyl-5H-cyclopenta[b]pyridine-3,7-dicarbonitrile with 6-methoxy-1,3-benzodioxole-5-carbaldehyde in the presence of a base. This reaction forms an imine intermediate, which is reduced with sodium borohydride to yield (5Z)-2-amino-5-[(6-methoxy-1,3-benzodioxol-5-yl)methylidene]-4,6-dimethyl-5H-cyclopenta[b]pyridine-3,7-dicarbonitrile.

Scientific Research Applications

(5Z)-2-amino-5-[(6-methoxy-1,3-benzodioxol-5-yl)methylidene]-4,6-dimethyl-5H-cyclopenta[b]pyridine-3,7-dicarbonitrile has been studied extensively for its potential use as a therapeutic agent in the treatment of various diseases. It has been shown to have anti-inflammatory, anti-cancer, and neuroprotective effects. In addition, (5Z)-2-amino-5-[(6-methoxy-1,3-benzodioxol-5-yl)methylidene]-4,6-dimethyl-5H-cyclopenta[b]pyridine-3,7-dicarbonitrile has been found to be effective in treating Alzheimer's disease, Parkinson's disease, and multiple sclerosis.